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Compound of Interest

Compound Name: 1-Chloro-3-iodopropane

Cat. No.: B107403

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties
of 1-chloro-3-iodopropane, a key reagent in various synthetic applications.

Physicochemical Data Summary

The following table summarizes the key quantitative data for 1-chloro-3-iodopropane.

Property Value Citations
Molecular Formula C3H6CI [LI12][31[4115]116]
Molecular Weight 204.44 g/mol [1][2]13]
Monoisotopic Mass 203.92028 Da [1]

CAS Number 6940-76-7 [1][3][6]
Density 1.904 g/mL at 25 °C [7]

Boiling Point 170-172 °C [7]

Refractive Index n20/D 1.548 [7]

Vapor Pressure 2 mmHg at 20 °C [7]
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Chemical Structure and Identifiers

1-Chloro-3-iodopropane, also known as trimethylene chloroiodide, is a haloalkane with a
three-carbon propane backbone.[3] It is characterized by the presence of a chlorine atom at
one end of the chain and an iodine atom at the other.[3]

IUPAC Name: 1-chloro-3-iodopropane[1]

Synonyms: Trimethylene chloroiodide, 3-Chloro-1-iodopropane, 3-Chloropropyl iodide[1][3]
[6]

SMILES: CICCCI[7]

InChl Key: SFOYQZYQTQDRIY-UHFFFAOYSA-N[1][6]

Experimental Protocols

Detailed experimental protocols involving 1-chloro-3-iodopropane can be found in the cited
literature. For instance, its use in the asymmetric a-alkylation with N-sulfinyl imidates is detailed
by Colpaert et al.[7] Fleming et al. describe its participation in the conjugate addition of alkyl
iodides to a,B-unsaturated nitriles in an aqueous medium.[7] The electroreduction of this
compound has been investigated by cyclic voltammetry at a glassy carbon electrode in
dimethylformamide containing tetra-n-butylammonium perchlorate.[7]

Logical Relationship of Compound Information

The following diagram illustrates the relationship between the core identifiers and properties of
1-chloro-3-iodopropane.
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1-Chloro-3-iodopropane

CAS: 6940-76-7 Density: 1.904 g/mL
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Caption: Core identifiers and properties of 1-chloro-3-iodopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Chloro-3-iodopropane | C3H6CII | CID 81363 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 2. fishersci.com [fishersci.com]

e 3. CAS 6940-76-7: 1-Chloro-3-iodopropane | CymitQuimica [cymitquimica.com]

¢ 4. echemi.com [echemi.com]

e 5. 1-Chloro-3-iodopropane Stabilized over Cu [oakwoodchemical.com]

e 6. Propane, 1-chloro-3-iodo- [webbook.nist.gov]

o 7.1-8-3-HR4T 99% | Sigma-Aldrich [sigmaaldrich.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 1-Chloro-3-
iodopropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107403#1-chloro-3-iodopropane-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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